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Compound of Interest

N-[4-cyano-2-
Compound Name: _ _
(trifluoromethyl)phenyllacetamide

Cat. No.: B063983

An In-depth Technical Guide to the Material Safety and Handling of N-[4-cyano-2-
(trifluoromethyl)phenyl]acetamide

Abstract

N-[4-cyano-2-(trifluoromethyl)phenyl]acetamide is a fluorinated aromatic amide of
significant interest to the pharmaceutical and life sciences sectors. Its unique molecular
architecture, featuring cyano and trifluoromethyl groups, makes it a valuable and versatile
building block in medicinal chemistry. This guide serves as a comprehensive technical resource
for researchers, chemists, and drug development professionals, providing in-depth material
safety data, field-proven handling protocols, and an exploration of its applications. By
synthesizing information from material safety data sheets (MSDS) and relevant chemical
literature, this document explains not only the necessary safety precautions but also the
scientific rationale behind them, ensuring a culture of safety and informed practice in the
laboratory.

Chemical Identity and Physicochemical Properties

N-[4-cyano-2-(trifluoromethyl)phenyl]acetamide, with the CAS Number 175277-69-1, is a
specialized organic compound. The presence of a trifluoromethyl (-CF3) group is a key feature
in modern drug design, often introduced to enhance metabolic stability, lipophilicity, and binding
affinity of a molecule. The cyano (-CN) group, a potent electron-withdrawing group, further
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modulates the electronic properties of the phenyl ring, making this compound a reactive and
useful intermediate for constructing more complex molecular entities.
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Caption: Synthetic utility as a pharmaceutical intermediate.

A Scaffold for Bioactive Molecules

While this specific isomer is linked to DHODH inhibitors, the broader 4-cyano-trifluoromethyl-
phenyl scaffold is fundamental to other important drugs. For instance, a closely related isomer
is a key precursor in the synthesis of Bicalutamide, a non-steroidal anti-androgen used in the
treatment of prostate cancer. [1][2]This underscores the importance of this chemical class in
medicinal chemistry, where slight positional changes of the functional groups can redirect the
molecule's synthetic pathway and ultimate therapeutic target.

Comprehensive Hazard Assessment
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A thorough understanding of the hazards associated with N-[4-cyano-2-
(trifluoromethyl)phenyl]acetamide is paramount for its safe use. The following information is
synthesized from Globally Harmonized System (GHS) classifications provided by chemical
suppliers and safety databases.

GHS Hazard ldentification

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed. [3]

[4]H315: Causes skin irritation.
ngcontent-ng-c4006390337=Waml@aps="ng-star-inserted%}6]H319: Causes serious

eye irritation. [5][6]H335: May

cause respiratory irritation. [6]

_ _ H412: Harmful to aquatic life
No Pictogram Warning ) ]
with long lasting effects. [4]

Toxicological Profile

» Acute Toxicity: The compound is classified as harmful upon ingestion, skin contact, or
inhalation. [3][7]The trifluoromethyl and cyano groups can interfere with biological processes
if systemic exposure occurs.

« Irritation: Direct contact with the solid powder or its solutions can cause significant irritation to
the skin and eyes. [6]Inhalation of dust may lead to irritation of the respiratory tract. [6][8] The
causality stems from its nature as a fine chemical powder that can physically abrade tissues
and potentially react with moisture on mucosal surfaces.

Field-Proven Protocols for Safe Handling and
Emergency Response

Adherence to a strict, self-validating protocol is essential for mitigating the risks identified
above. The following procedures represent best practices for laboratory settings.

Standard Operating Procedure for Laboratory Handling

This workflow is designed to minimize exposure at every stage of the handling process.
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Caption: Safe handling workflow from preparation to cleanup.
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Step-by-Step Methodology:

» Engineering Controls: All manipulations, including weighing and transfers, must be
conducted within a certified chemical fume hood to prevent inhalation of dust. [6][9]2.
Personal Protective Equipment (PPE): Wear nitrile gloves, chemical safety goggles
conforming to EN 166 (EU) or NIOSH (US), and a buttoned lab coat at all times. [10]3.
Handling: Avoid generating dust. Use appropriate tools (e.g., spatulas) for transfers. Keep
the container tightly closed when not in use. [8][9]Do not eat, drink, or smoke in the work
area. [7]4. Storage: Store in a cool, dry, well-ventilated area away from incompatible
substances like strong oxidizing agents. [11][12]The recommended storage temperature is
often between 2-8 °C. [13]

Emergency First-Aid Measures

Immediate and appropriate action is critical in the event of an exposure.

« If Inhaled: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.
Seek medical attention if you feel unwell. [7][6][8]* If on Skin: Immediately remove all
contaminated clothing. Wash the affected area thoroughly with plenty of soap and water for
at least 15 minutes. If skin irritation persists, seek medical advice. [6][14]* If in Eyes: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes. Seek immediate medical attention. [6][14]* If
Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or
doctor immediately for treatment advice. [7][9]

Accidental Release and Firefighting Measures

o Spill Response: For a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it into a suitable, labeled container for disposal. [6]Ensure adequate
ventilation.

» Firefighting: Use water spray, carbon dioxide (CO2), dry chemical powder, or an appropriate
foam to extinguish a fire. [9]Firefighters should wear self-contained breathing apparatus and
full protective gear. Thermal decomposition may produce hazardous gases, including carbon
monoxide, nitrogen oxides, and hydrogen fluoride. [12]
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Disposal Considerations

Waste material must be treated as hazardous. Dispose of the substance and any contaminated
packaging in accordance with all applicable local, state, and federal regulations. [7]Do not allow
the chemical to enter drains or waterways, given its potential harm to aquatic life. [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Mechanistic studies on the synthesis of bicalutamide - Organic & Biomolecular Chemistry
(RSC Publishing) [pubs.rsc.org]

o 2. Bicalutamide - Wikipedia [en.wikipedia.org]

e 3. 2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide | CLOH7F3N20 | CID 3823803 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. static.cymitquimica.com [static.cymitquimica.com]
e 5. 4-cyano-2-(trifluoromethyl)acetanilide [chemdict.com]
e 6. aksci.com [aksci.com]

e 7. 2-Cyano-N-[4-(trifluoromethyl)phenyl]lacetamide | 24522-30-3 | Tokyo Chemical Industry
(India) Pvt. Ltd. [tcichemicals.com]

o 8. assets.thermofisher.cn [assets.thermofisher.cn]

e 9. fishersci.dk [fishersci.dk]

e 10. echemi.com [echemi.com]

e 11. chembk.com [chembk.com]

e 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 13. chemimpex.com [chemimpex.com]

e 14 fishersci.com [fishersci.com]

« To cite this document: BenchChem. [N-[4-cyano-2-(trifluoromethyl)phenyl]lacetamide material
safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063983#n-4-cyano-2-trifluoromethyl-phenyl-
acetamide-material-safety-data-sheet]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b063983?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2009/ob/b815894k
https://pubs.rsc.org/en/content/articlelanding/2009/ob/b815894k
https://en.wikipedia.org/wiki/Bicalutamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyano-N-_4-_trifluoromethyl_phenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyano-N-_4-_trifluoromethyl_phenyl_acetamide
https://static.cymitquimica.com/products/41/pdf/sds-Y0002254.pdf
https://www.chemdict.com/brand_fluorochem/prodt547854.html
https://aksci.com/sds/3690CE_SDS.pdf
https://www.tcichemicals.com/IN/en/p/C3217
https://www.tcichemicals.com/IN/en/p/C3217
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16590&PLANT=d__ALF
https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=11453473&lang=EN
https://www.echemi.com/sds/n-4-cyano-3-trifluoromethylphenyl-3-4-fluorophenylthio-2-hydroxy-2-methylpropionamide-pid_Rock40049.html
https://www.chembk.com/en/chem/2-Cyano-N-[4-(trifluoromethyl)phenyl]acetamide
https://pim-resources.coleparmer.com/sds/29573.pdf
https://www.chemimpex.com/products/46059
https://www.fishersci.com/store/msds?partNumber=AC373250050&productDescription=4+-CYANOACETANILIDE%2C+98%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b063983#n-4-cyano-2-trifluoromethyl-phenyl-acetamide-material-safety-data-sheet
https://www.benchchem.com/product/b063983#n-4-cyano-2-trifluoromethyl-phenyl-acetamide-material-safety-data-sheet
https://www.benchchem.com/product/b063983#n-4-cyano-2-trifluoromethyl-phenyl-acetamide-material-safety-data-sheet
https://www.benchchem.com/product/b063983#n-4-cyano-2-trifluoromethyl-phenyl-acetamide-material-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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